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Compound of Interest

Compound Name: Org-26576

Cat. No.: B1677471

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of Org-

26576, a positive allosteric modulator of the AMPA receptor. Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information and Properties

A summary of the key quantitative data for Org-26576 is presented in the table below.

Property Value Reference
Molecular Formula C11H12N202 [1][2]
Molecular Weight 204.23 g/mol [1112]

CAS Number 1026791-61-6 [1][2]
Appearance Solid Powder [2]

Purity =298% [2]
Solubility in DMSO 25 mg/mL (122.41 mM) [2]

Experimental Protocols
Safety Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and gloves, when handling Org-26576 powder and its solutions.

Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of the
powder.

Handling: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with
water.

Disposal: Dispose of all waste materials according to your institution's guidelines for
chemical waste.

Materials and Equipment

Org-26576 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)[2]

Pipettes and sterile filter tips

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Org-26576 in DMSO. This

concentration is a common starting point for further dilutions for in vitro and in vivo

experiments.

Step-by-Step Procedure:

Equilibrate Reagents: Allow the Org-26576 powder and DMSO to reach room temperature
before use.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1677471?utm_src=pdf-body
https://www.benchchem.com/product/b1677471?utm_src=pdf-body
https://www.xcessbio.com/products/m13492
https://www.benchchem.com/product/b1677471?utm_src=pdf-body
https://www.benchchem.com/product/b1677471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of Org-26576 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.04 mg of Org-26576 (Molecular
Weight: 204.23 g/mol ).

e Adding the Solvent:

o Add the calculated volume of DMSO to the microcentrifuge tube containing the Org-26576
powder. For the example above, add 1 mL of DMSO.

o Dissolving the Compound:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.[2] Visually inspect the solution to ensure there are no visible particles.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[3]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Storage and Stability

Proper storage of Org-26576 stock solutions is critical to maintain their stability and activity.
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Storage Temperature Shelf Life
-20°C Up to 1 year[3]
-80°C Up to 2 years[3]
0 - 4°C (Short-term) Up to 1 month[2]

Note: It is recommended to use the stock solution stored at -80°C within two years and at
-20°C within one year.[3]

Experimental Workflow

The following diagram illustrates the general workflow for preparing Org-26576 stock solutions.
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Caption: Workflow for preparing Org-26576 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ORG-26576 - Wikipedia [en.wikipedia.org]

2. xcessbio.com [xcesshio.com]

3. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Application Notes and Protocols: Preparing Org-26576
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677471#preparing-org-26576-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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